Isopropyl isothiocyanate Isopropyl isothiocyanate Isopropyl isothiocyanate is an isothiocyanate derivative. It has been identified as one of the volatile components in the following:
  • seed kernel and leaf of Moringa peregrina (Forssk.) Fiori, Agricolt1
  • essential oil isolated from Upland Wasabi
  • hydrodistillates of hedge mustard (Sysimbrium officinale)

Molecular conformations of isopropyl isothiocyanate in gas phase have been determined by electron diffraction studies. It has been synthesized by employing isopropyl amine as a starting reagent.
Isopropyl isothiocyanate is a natural product found in Diplotaxis harra and Erucaria microcarpa with data available.
Brand Name: Vulcanchem
CAS No.: 2253-73-8
VCID: VC20794889
InChI: InChI=1S/C4H7NS/c1-4(2)5-3-6/h4H,1-2H3
SMILES: CC(C)N=C=S
Molecular Formula: C4H7NS
Molecular Weight: 101.17 g/mol

Isopropyl isothiocyanate

CAS No.: 2253-73-8

Cat. No.: VC20794889

Molecular Formula: C4H7NS

Molecular Weight: 101.17 g/mol

* For research use only. Not for human or veterinary use.

Isopropyl isothiocyanate - 2253-73-8

Specification

Description Isopropyl isothiocyanate is an isothiocyanate derivative. It has been identified as one of the volatile components in the following:
  • seed kernel and leaf of Moringa peregrina (Forssk.) Fiori, Agricolt1
  • essential oil isolated from Upland Wasabi
  • hydrodistillates of hedge mustard (Sysimbrium officinale)

Molecular conformations of isopropyl isothiocyanate in gas phase have been determined by electron diffraction studies. It has been synthesized by employing isopropyl amine as a starting reagent.
Isopropyl isothiocyanate is a natural product found in Diplotaxis harra and Erucaria microcarpa with data available.
CAS No. 2253-73-8
Molecular Formula C4H7NS
Molecular Weight 101.17 g/mol
IUPAC Name 2-isothiocyanatopropane
Standard InChI InChI=1S/C4H7NS/c1-4(2)5-3-6/h4H,1-2H3
Standard InChI Key VHBFEIBMZHEWSX-UHFFFAOYSA-N
SMILES CC(C)N=C=S
Canonical SMILES CC(C)N=C=S

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